Cas no 26419-73-8 (1,3-Dithiolane-2-carboxaldehyde,2,4-dimethyl-, O-[(methylamino)carbonyl]oxime (9CI))

• Product Name: 1,3-Dithiolane-2-carboxaldehyde,2,4-dimethyl-, O-[(methylamino)carbonyl]oxime (9CI)
• CAS No: 26419-73-8
• MF: C₈H₁₄N₂O₂S₂
• MW: 234.338959217072
• CID: 255437
• PubChem ID: 9555555
• Update Time: 2025-04-19

1,3-Dithiolane-2-carboxaldehyde,2,4-dimethyl-, O-[(methylamino)carbonyl]oxime (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,3-Dithiolane-2-carboxaldehyde,2,4-dimethyl-, O-[(methylamino)carbonyl]oxime (9CI)
• t y N-methylcarbamate
• 1-[(2Ξ,4Ξ)-2,4-dimethyl-1,3-dithiolan-2-yl]-N-[(methylcarbamoyl)oxy]methanimine
• 2,4-dimethyl-1,3-dithiolane-2-carboxaldehyde O-[(methylamino)carbonyl]oxime
• 3M MBR-6168
• MBR-6168
• 26419-73-8
• MBR 6168
• Carbamic acid, methyl-O-(((2,4-dimethyl-1,3-dithiolan-2-yl)methylene)amino)-
• Carbamic acid, methyl-, O-(((2,4-dimethyl-1,3-dithiolan-2-yl)methylene)amino)-
• 1,3-Dithiolane-2-carboxaldehyde, 2,4-dimethyl-, O-(methycarbamoyl)oxime
• HSDB 6457
• Caswell No. 364B
• 2,4-Dimethyl-2-formyl-1,3-dithiolane-oxime-methylcarbamate
• 1,3-Dithiolane-2-carboxaldehyde, 2,4-dimethyl-O-((methylamino)carbonyl)oxime
• Carbamic acid, methyl-, O-(((2,4-dimethyl-1,3-dithiolan-2-yl)methylene)amino) deriv.
• 1,3-Dithiolane-2-carboxaldehyde, 2,4-dimethyl-O-(methylcarbamoyl)oxime
• Carbamic acid, methyl-, O-(((2,4-dimethyl-1,3-dithiolan-2-yl)methylene)amino)oxime
• AI3-27696
• ENT 27696
• 2,4-Dimethyl-2-formyl-1,3-dithiolanoximmethylkarbamat [Czech]
• RCRA waste no. P185
• ENT-27696
• EPA Pesticide Chemical Code 364300
• 2,4-DIMETHYL-1,3-DITHIOLANE-2-CARBOXYALDEHYDE O-(METHYLCARBAMOYL)OXIME
• 1,3-Dithiolane-2-carboxaldehyde, 2,4-dimethyl-, O-(methylcarbamoyl)oxime
• UNII-8W03WH1E76
• 8W03WH1E76
• MBR 6268
• [(E)-(2,4-dimethyl-1,3-dithiolan-2-yl)methylideneamino] N-methylcarbamate
• O-(((2,4-Dimethyl-1,3-dithiolan-2-yl)methylene)amino)methylcarbamic acid
• 2,4-Dimethyl-2-formyl-1,3-dithiolane oxime methylcarbamate
• 1,3-Dithiolane-2-carboxaldehyde, 2,4-dimethyl-, O-((methylamino)carbonyl)oxime
• 2,4-Dimethyl-2-formyl-1,3-dithiolanoximmethylkarbamat
• 3M Mbr 6168
• 2,4-Dimethyl-1,3-dithiolane-2-carboxaldehyde O-(methylcarbamoyl)oxime

• Inchi： 1S/C8H14N2O2S2/c1-6-4-13-8(2,14-6)5-10-12-7(11)9-3/h5-6H,4H2,1-3H3,(H,9,11)/b10-5+
• InChI Key： GHFMMRFMDHDOBP-BJMVGYQFSA-N
• SMILES： S1C(C)CSC1(/C=N/OC(NC)=O)C

Computed Properties

• Exact Mass: 234.05000
• Monoisotopic Mass: 234.049669
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 101
• XLogP3: 1.8

Experimental Properties

• Density: 1.3345 (rough estimate)
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.6300 (estimate)
• PSA: 101.29000
• LogP: 2.30380

1,3-Dithiolane-2-carboxaldehyde,2,4-dimethyl-, O-[(methylamino)carbonyl]oxime (9CI) Security Information

• Hazardous Material transportation number：UN 2757
• HazardClass：6.1(a)
• PackingGroup：I
• Safety Term：6.1(a)